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Compound of Interest |

5-(Hydroxymethyl)-3-

Compound Name:

phenylpyrrolidin-2-one
CAS No.: 133390-84-8
Cat. No.: B3232072

Get Quote

\ J

A Note to the Researcher: Initial inquiries for "5-(Hydroxymethyl)-3-phenylpyrrolidin-2-one”
have yielded limited specific data within publicly accessible scientific literature and chemical
databases. This suggests that this particular substituted pyrrolidinone is not a widely studied
compound. However, the core structure, pyrrolidin-2-one, is of significant interest in medicinal
chemistry. Therefore, this guide will focus on the closely related and extensively researched
parent compound, 5-(Hydroxymethyl)pyrrolidin-2-one. The principles, protocols, and
applications discussed herein provide a foundational understanding that can inform the
potential synthesis and study of its 3-phenyl derivative.

Part 1: Core Compound Identification: 5-
(Hydroxymethyl)pyrrolidin-2-one

The foundational molecule of this guide is 5-(hydroxymethyl)pyrrolidin-2-one, a chiral building
block that serves as a versatile starting material in the synthesis of a variety of biologically
active molecules.

IUPAC Name: 5-(hydroxymethyl)pyrrolidin-2-one[1]
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Synonyms:

Pyroglutaminol[1]

Key ldentifiers:

DL-pyroglutamol[1]

5-(Hydroxymethyl)-2-pyrrolidinone[1]

(R)-(-)-5-Hydroxymethyl-2-pyrrolidinone (for the R-enantiomer)[2][3]

(S)-(+)-5-Hydroxymethyl-2-pyrrolidinone (for the S-enantiomer)[4]

Identifier

Value

Source

CAS Number

62400-75-3 (for the racemate)
[1]

PubChem, Sigma-Aldrich

66673-40-3 (for the R-

enantiomer)[2][3]

BLDpharm, ThermoFisher

17342-08-4 (for the S-

Matrix Fine Chemicals

enantiomer)[4]

Molecular Formula C5H9NO2 PubChem

Molecular Weight 115.13 g/mol [1] PubChem
HOBJEFOCIRXQKH-

InChl Key UHFFFAOYSA-N (for the PubChem, Sigma-Aldrich

racemate)[1]

Part 2: Physicochemical and Spectroscopic Data

Understanding the physical and chemical properties of 5-(hydroxymethyl)pyrrolidin-2-one is

crucial for its handling, reaction setup, and purification.

Table of Physicochemical Properties:
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Property Value Source

White to off-white crystalline

Appearance Chem-Impex
powder

Melting Point 83-85 °C ChemicalBook[5]

Boiling Point 147-149 °C at 0.06 mmHg ChemicalBook][5]

B Soluble in water and polar
Solubility ] Inferred from structure
organic solvents

N ] ) -27° to -35° (c=1, C2H50H) for ]
Specific Optical Rotation ([a]D) ) ThermoFisher[3]
the R-enantiomer

Spectroscopic Data: A representative *H-NMR spectrum for (R)-(-)-5-(hydroxymethyl)-2-
pyrrolidinone in CDClIs shows the following peaks: 6 7.17 (s, 1H, NH), 3.92 (s, 1H, OH), 3.85-
3.75 (m, 1H), 3.64-3.40 (m, 2H), 2.42-2.35 (m, 2H), 2.2-2.05 (m, 1H), 1.88-1.7 (m, 1H)[5].

Part 3: Synthesis and Strategic Considerations

The synthesis of 5-(hydroxymethyl)pyrrolidin-2-one often starts from pyroglutamic acid or its
esters, which are readily available chiral synthons. A common and efficient method involves the
reduction of the carboxylic acid or ester functionality.

General Synthesis Workflow

The following diagram illustrates a typical synthetic pathway from a pyroglutamic acid ester to
5-(hydroxymethyl)pyrrolidin-2-one.
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Synthesis of 5-(Hydroxymethyl)pyrrolidin-2-one

G/Iethyl (R)-5-oxopyrro|idine-2-carboxylate)

NaBH4, Methanol, 0 °C

Reduction

Reaction Quench (e.g., Acetic Acid)

GR)-(-)—5—(Hydroxymethyl)—2—pyrrolidinong

Concentration and Chromatography

Purification

Isolation of pure product

Final Product

Click to download full resolution via product page

Caption: Synthetic workflow for 5-(hydroxymethyl)pyrrolidin-2-one.

Detailed Experimental Protocol: Reduction of Methyl

(R)-5-oxopyrrolidine-2-carboxylate

This protocol is adapted from a procedure described in the literature.[5]

Materials:

» Methyl (R)-5-oxopyrrolidine-2-carboxylate
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Methanol (anhydrous)

Sodium borohydride (NaBHa4)

Acetic acid

Solvents for chromatography (e.g., methanol, chloroform)

Silica gel for column chromatography

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve methyl
(R)-5-oxopyrrolidine-2-carboxylate in anhydrous methanol.

e Cool the solution to 0 °C in an ice bath.

o Slowly add sodium borohydride in portions to the stirred solution, maintaining the
temperature at O °C.

o Continue stirring the reaction mixture at 0 °C and monitor the reaction progress by thin-layer
chromatography (TLC).

o Upon completion of the reaction, quench the excess sodium borohydride by the careful
addition of acetic acid.

o Concentrate the reaction mixture under reduced pressure to remove the methanol.

 Purify the resulting residue by silica gel column chromatography, eluting with a suitable
solvent system (e.g., a methanol/chloroform gradient) to afford the pure (R)-(-)-5-
(hydroxymethyl)-2-pyrrolidinone as a colorless solid.[5]

Causality and Self-Validation:
 Inert Atmosphere: Prevents moisture from reacting with the sodium borohydride.

o Low Temperature (0 °C): Controls the rate of the highly exothermic reduction reaction,
preventing side reactions.
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» Portion-wise Addition of NaBHa4: Ensures better temperature control and prevents a runaway
reaction.

e TLC Monitoring: Confirms the consumption of the starting material and the formation of the
product, ensuring the reaction is complete before quenching.

» Acid Quench: Safely neutralizes the unreacted reducing agent.

o Chromatographic Purification: Separates the desired product from any unreacted starting
material, byproducts, and inorganic salts. The purity of the final product can be confirmed by
NMR spectroscopy and melting point analysis.

Part 4: Applications in Drug Discovery and Organic
Synthesis

The pyrrolidinone ring is a privileged scaffold in medicinal chemistry, appearing in a wide range
of biologically active compounds. 5-(Hydroxymethyl)pyrrolidin-2-one, particularly its chiral
forms, serves as a crucial building block for introducing this important pharmacophore.

Chiral Synthon: It is a valuable starting material for the asymmetric synthesis of more
complex molecules.

¢ Prostanoid Receptor Agonists: Derivatives of (R)-5-(Hydroxymethyl)-2-pyrrolidinone have
been investigated for their therapeutic potential as prostanoid receptor agonists.[5]

o Anti-HIV Compounds: The core structure has been used in the synthesis of nucleoside
analogs with potential anti-HIV activity.[6]

o Diphthamide Synthesis: It serves as a building block in the synthesis of diphthamide, a
unique post-translationally modified histidine residue found in eukaryotic elongation factor 2.

[5]

o General Organic Synthesis: The hydroxyl group can be easily modified or replaced, making it
a versatile intermediate for creating a library of substituted pyrrolidinones for screening in
drug discovery programs.
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Part 5: Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 5-
(hydroxymethyl)pyrrolidin-2-one.

GHS Hazard Information:
e Pictogram: GHS07 (Exclamation mark)
» Signal Word: Warning

e Hazard Statements:

o

H302: Harmful if swallowed.[1]

[¢]

H315: Causes skin irritation.[1]

[e]

H319: Causes serious eye irritation.[1]

o

H335: May cause respiratory irritation.[2]
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Storage and Handling Recommendations:
o Store in a tightly sealed container in a dry, well-ventilated place at room temperature.[2]
e Use in a well-ventilated area or under a fume hood.

e Avoid contact with skin, eyes, and clothing.
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This technical guide provides a comprehensive overview of 5-(hydroxymethyl)pyrrolidin-2-one,
a key building block in modern organic and medicinal chemistry. While direct information on the
3-phenyl substituted derivative remains elusive, the principles and methodologies outlined here
offer a solid foundation for researchers and drug development professionals working with
pyrrolidinone-based scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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